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Mechanism of Action and Key Data

Denfivontinib is designed to enhance the body's immune response against cancer, particularly when used in

combination with existing immunotherapies.

e Primary Mechanism: By inhibiting the AXL receptor, denfivontinib counteracts processes that
help tumors evade the immune system and promotes the formation of the NLRP3
inflammasome [1] [2]. This leads to macrophage activation and a cascade of immune-stimulating
events [1].

e Combinatorial Effect with Immunotherapy: Preclinical studies in patient-derived xenograft models of
non-small cell lung cancer (NSCLC) show that combining denfivontinib with the anti-PD-1 therapy
pembrolizumab yields superior anti-tumor effects compared to either agent alone [1] [2]. The diagram
below illustrates this synergistic mechanism.
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Synergistic mechanism of Denfivontinib with Anti-PD-1 therapy

Experimental Protocols from Key Studies

For researchers seeking to understand or replicate the foundational studies, here is a summary of the core

methodologies from a pivotal 2024 study [1].
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Experimental .
Protocol Details

Element

In Vivo Model Humanized mouse model (CD34+ hematopoietic stem cell-engrafted NOD/SCID
gamma mice) implanted with a patient-derived xenograft (PDX) from an NSCLC
patient [1].

Treatment Mice allocated to: Vehicle control; Denfivontinib (30 mg/kg, orally, daily);

Groups & Pembrolizumab (10 mg/kg, intraperitoneally, every 5 days); Combination therapy

Dosing [1].

Tumor Tumor volume measured multiple times per week using digital calipers. Volume

Measurement calculated as: ( V = \text{length} \times \text{width}*2 \times 0.52 ) [1].

Immune Cell Harvested tumor tissues were physically and enzymatically dissociated into single

Analysis cells. Cells were stained with fluorescently-labeled antibodies against human

immune cell surface markers (e.g., CD3, CD4, CD8, CD45R0O for T cells; CD14,
CD11b, CD80, HLA-DR for myeloid cells) and analyzed by flow cytometry [1].

Clinical Development Context

Denfivontinib is part of a growing field of research into combination therapies to overcome resistance to

immune checkpoint inhibitors [1]. Its development path includes:

e Ongoing Trials: A clinical trial targeting patients with solid cancers is ongoing (NCT05971862) [1].
PDS Biotechnology is also advancing a related Phase 3 program combining its investigational
immunotherapy PDS0101 with PDS01ADC (an IL-12 fused antibody-drug conjugate) and a
checkpoint inhibitor [3].

¢ Regulatory Pathway: As an investigational drug, it must complete the FDA's IND process, which
requires detailed data on animal studies, manufacturing, and clinical protocols to ensure patient
safety before human trials can begin [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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